1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one
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Description
1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one is a brominated aromatic ketone derivative featuring a unique combination of functional groups: a bromine atom at the α-carbon, a 4-chloro-3-mercaptophenyl substituent, and a ketone group.
Properties
Molecular Formula |
C9H8BrClOS |
|---|---|
Molecular Weight |
279.58 g/mol |
IUPAC Name |
1-bromo-1-(4-chloro-3-sulfanylphenyl)propan-2-one |
InChI |
InChI=1S/C9H8BrClOS/c1-5(12)9(10)6-2-3-7(11)8(13)4-6/h2-4,9,13H,1H3 |
InChI Key |
RLMPUUPJVRRBGV-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=CC(=C(C=C1)Cl)S)Br |
Origin of Product |
United States |
Scientific Research Applications
1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one is an organobromine compound with the molecular formula CHBrClOS. This compound features a bromine atom, a chlorine atom, and a mercapto group attached to a phenyl ring, along with a propan-2-one moiety. The presence of these functional groups contributes to its unique chemical reactivity and potential biological activity.
Scientific Research Applications
1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one is primarily used in various scientific research applications. Research into the biological activity of 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one suggests potential applications in antimicrobial and anticancer therapies. The compound's ability to form covalent bonds with nucleophilic sites in biological molecules allows it to interact with various enzymes and proteins, which may lead to significant biochemical effects.
1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one has diverse applications, including:
- Organic synthesis: It serves as a valuable intermediate in synthesizing complex molecules.
- Pharmaceutical research: It is used in developing new drugs.
- Biochemical studies: It helps in understanding molecular interactions.
The interaction studies of 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one reveal its ability to act as an electrophile due to the presence of the bromine atom. This electrophilic nature allows it to react with various nucleophiles, leading to covalent bond formation with target molecules. The mercapto group also plays a role in modulating the compound's reactivity and interactions with biological systems, which may influence its therapeutic potential.
Several compounds share structural similarities with 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one, yet they exhibit distinct chemical properties due to variations in their functional groups:
| Compound Name | Structural Features | Differences |
|---|---|---|
| 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one | Contains bromine instead of chlorine | Different reactivity due to halogen type |
| 1-Chloro-1-(4-methoxyphenyl)propan-2-one | Lacks mercapto group | Less reactive in nucleophilic substitution |
| 1-Chloro-1-(4-nitrophenyl)propan-2-one | Contains nitro group instead of mercapto | Different electronic properties affecting reactivity |
Mechanism of Action
The mechanism of action of 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one involves its ability to act as an electrophile due to the presence of the bromine atom. It can react with nucleophiles, leading to the formation of covalent bonds with target molecules. The mercapto group can also participate in redox reactions, influencing the compound’s reactivity and interactions with biological molecules.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Reactivity and Stability
The compound’s closest structural analogs include:
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one (): A chalcone derivative synthesized via bromination of an α,β-unsaturated ketone. Its crystal structure and stability are influenced by the bromine atom and aromatic substituents.
2-Bromo-1-chlorophenyl-3-(4-methoxyphenyl)prop-2-en-1-one (): Features bromo, chloro, and methoxy groups, with a monoclinic crystal system (space group P21/c) and molecular weight of 351.62 g/mol.
1-(4-Bromophenylimino)-1-(phenylhydrazono)-propan-2-one (): Exhibits inhibition efficiencies of 90.4–93.2%, highlighting the role of bromine in enhancing bioactivity.
Table 1: Key Structural and Functional Comparisons
Spectroscopic and Computational Insights
- Spectroscopy : Analogous compounds (e.g., brominated benzofurans) are characterized using FT-IR, NMR, and UV-Vis spectroscopy to confirm substituent positions and electronic effects .
- Computational Studies : Density functional theory (DFT) analyses (e.g., B3LYP functional) predict electronic properties, such as Fukui functions and natural bond orbitals (NBOs), which are critical for understanding reactivity . For instance, the mercapto group in the target compound may exhibit nucleophilic behavior due to lone-pair electrons on sulfur.
Biological Activity
1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one is a unique organobromine compound with significant potential in various biological applications, particularly in antimicrobial and anticancer therapies. This article explores the compound's synthesis, biological activity, and relevant research findings.
Chemical Structure and Properties
The molecular formula of 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one is CHBrClOS. Its structure features:
- A bromine atom (Br)
- A chlorine atom (Cl)
- A mercapto group (-SH)
- A propan-2-one moiety
These functional groups contribute to its electrophilic nature, allowing it to interact with various biological molecules, including enzymes and proteins, which may lead to significant biochemical effects.
Synthesis
The synthesis of 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one typically involves the bromination of 1-(4-chloro-3-mercaptophenyl)propan-2-one. The following steps outline a general synthetic route:
- Starting Material Preparation : Obtain 1-(4-chloro-3-mercaptophenyl)propan-2-one.
- Bromination Reaction : Treat the starting material with bromine in a suitable solvent under controlled conditions.
- Purification : Isolate the product through recrystallization or chromatography.
Antimicrobial Activity
Research indicates that 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one exhibits notable antimicrobial properties. In studies assessing its efficacy against various bacterial strains, the compound demonstrated significant inhibition of growth, particularly against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 0.005 mg/mL |
| Escherichia coli | 0.01 mg/mL |
These findings suggest that the compound could serve as a potential lead in developing new antimicrobial agents .
Anticancer Activity
In addition to its antimicrobial effects, 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one has shown promising anticancer activity. In vitro studies have indicated that the compound can significantly reduce cell viability in various cancer cell lines, including lung cancer (A549) and breast cancer cells.
| Cancer Cell Line | Cell Viability Reduction (%) |
|---|---|
| A549 | 64% |
| MCF7 | 58% |
The mechanism of action is believed to involve the formation of covalent bonds with nucleophilic sites in cellular proteins, leading to disruption of critical cellular processes .
Case Studies and Research Findings
Several studies have investigated the biological activity of compounds structurally related to 1-Bromo-1-(4-chloro-3-mercaptophenyl)propan-2-one:
-
Structural Variations : Compounds with similar structures but different functional groups exhibited varying biological activities. For instance:
- 1-Bromo-1-(4-chlorophenyl)propan-2-one : Lacks the mercapto group and shows reduced reactivity.
- 1-Bromo-1-(4-chloro-3-nitrophenyl)propan-2-one : Contains a nitro group, leading to different electronic properties affecting reactivity.
- Mechanistic Insights : The mercapto group in the compound plays a crucial role in redox reactions, influencing cellular processes and potentially modulating enzymatic activities .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
